Cas no 926227-66-9 (1-(4-Chloro-2-fluorobenzoyl)piperazine)

• Product Name: 1-(4-Chloro-2-fluorobenzoyl)piperazine
• CAS No: 926227-66-9
• MF: C₁₁H₁₂ClFN₂O
• MW: 242.677185058594
• MDL: MFCD08442926
• CID: 4720031
• PubChem ID: 16769710
• Update Time: 2025-10-30

1-(4-Chloro-2-fluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLORO-2-FLUOROBENZOYL)PIPERAZINE
• 1-[(4-chloro-2-fluorophenyl)carbonyl]piperazine
• (4-Chloro-2-fluorophenyl)(piperazin-1-yl)methanone
• 1-(4-Chloro-2-fluorobenzoyl)piperazine

• MDL： MFCD08442926
• Inchi： 1S/C11H12ClFN2O/c12-8-1-2-9(10(13)7-8)11(16)15-5-3-14-4-6-15/h1-2,7,14H,3-6H2
• InChI Key： GWHUAVWOVBAHJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Topological Polar Surface Area: 32.299

Additional information on 1-(4-Chloro-2-fluorobenzoyl)piperazine

1-(4-Chloro-2-fluorobenzoyl)piperazine: A Comprehensive Overview

1-(4-Chloro-2-fluorobenzoyl)piperazine, also known by its CAS number 926227-66-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring structure with two nitrogen atoms, which is widely used in drug discovery due to its unique properties and ability to form hydrogen bonds. The presence of the 4-chloro-2-fluorobenzoyl group introduces additional functionality, making this compound a promising candidate for various applications.

The synthesis of 1-(4-Chloro-2-fluorobenzoyl)piperazine involves a series of well-established organic reactions. The starting material is typically piperazine, which undergoes nucleophilic substitution or condensation reactions with the appropriate benzoyl chloride derivative. The chloro and fluoro substituents on the benzene ring play a crucial role in determining the reactivity and selectivity of the reaction. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield, highlighting the compound's potential for large-scale production.

The structural properties of 1-(4-Chloro-2-fluorobenzoyl)piperazine make it an interesting subject for computational chemistry studies. Researchers have employed molecular docking techniques to investigate its binding affinity with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). These studies suggest that the compound exhibits moderate to high binding affinity, particularly due to the electron-withdrawing effects of the chloro and fluoro groups, which enhance the planarity of the benzoyl ring and facilitate π-π interactions.

In terms of pharmacological activity, 1-(4-Chloro-2-fluorobenzoyl)piperazine has shown potential as a modulator of ion channels and neurotransmitter systems. Preclinical studies indicate that it may possess anti-inflammatory and analgesic properties, making it a candidate for drug development in conditions such as chronic pain and inflammatory diseases. Additionally, its ability to penetrate cellular membranes suggests potential applications in targeting intracellular pathways.

The safety profile of 1-(4-Chloro-2-fluorobenzoyl)piperazine has been evaluated in acute toxicity studies, where it demonstrated low toxicity at therapeutic doses. However, further long-term toxicity studies are required to fully assess its suitability for human use. Regulatory agencies have expressed interest in compounds like this one due to their novel mechanisms of action and potential therapeutic benefits.

In conclusion, 1-(4-Chloro-2-fluorobenzoyl)piperazine, with its CAS number 926227-66-9, represents a promising compound in the realm of drug discovery. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for addressing unmet medical needs. Continued research into its pharmacokinetics, efficacy, and safety will be essential to unlocking its full therapeutic potential.